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Compound of Interest

Compound Name: 4-Chloro-3-nitrobenzoic acid

Cat. No.: B146349

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals like 4-Chloro-3-nitrobenzoic acid is paramount. This guide provides
immediate, procedural information for the safe operational use and disposal of this compound.

Chemical Identifier and Properties:

Property Value

Chemical Name 4-Chloro-3-nitrobenzoic acid
CAS Number 96-99-1[1][2]

Molecular Formula C7HACINOA4[2]

Molecular Weight 201.56 g/mol [1][2]
Appearance Light yellow powder/solid[3]
Melting Point 180-183 °CJ[2]

Boiling Point 371.6£27.0 °C at 760 mmHg|[2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The following equipment
should be worn at all times when handling 4-Chloro-3-nitrobenzoic acid.
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Core PPE Requirements:

PPE Category

Specification

Rationale

Hand Protection

Nitrile or other chemically
resistant gloves. Double

gloving is recommended.

Protects against skin irritation

and absorption.[4][5]

Eye and Face Protection

Chemical safety goggles and a

face shield.

Prevents eye irritation from
dust particles.[4][6][7]

Respiratory Protection

A NIOSH-approved N95 dust
mask or a full-face respirator if
exposure limits are exceeded

or irritation is experienced.

Protects against inhalation of
the powdered chemical, which

can cause respiratory irritation.

[11(2]3][6]

Body Protection

A flame-resistant lab coat or

chemical-resistant coveralls.[4]

[6]

Provides a barrier against skin

contact with the chemical.

Footwear

Closed-toe shoes, preferably
chemical-resistant boots with

steel toes.

Protects feet from spills and

falling objects.[8]

Operational Plan for Handling

Adherence to a strict operational protocol is essential for the safe handling of 4-Chloro-3-

nitrobenzoic acid from receipt to use.

Step-by-Step Handling Protocol:

e Receiving and Inspection:

o Upon receipt, inspect the container for any damage or leaks.

o Ensure the container is properly labeled with the chemical name and hazard warnings.

o Wear appropriate PPE during inspection.

o Storage:
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o Store in a cool, dry, and well-ventilated area away from incompatible substances like
oxidizing agents.[6]

o Keep the container tightly closed to prevent dust formation and moisture absorption.[1][6]

[9]
o Store in the original packing under normal indoor conditions.[9]

e Dispensing and Use:

o All handling of 4-Chloro-3-nitrobenzoic acid should be conducted in a designated area,
such as a chemical fume hood, to control dust and vapors.[2]

o Avoid generating dust during handling.[6]
o Use dedicated, clean spatulas and weighing boats for dispensing.
o Do not eat, drink, or smoke in the handling area.[1][3]
o Wash hands thoroughly after handling.[1][2][6]
e Emergency Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek medical attention.[1][6]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse.[1][4][6]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[2][6]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[1][4][6]

Disposal Plan
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Proper disposal of 4-Chloro-3-nitrobenzoic acid and its contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
e Solid Waste:

o Collect waste 4-Chloro-3-nitrobenzoic acid and any contaminated solids (e.g., weighing
paper, paper towels) in a designated, labeled, and sealed container for halogenated
organic waste.[4]

o Do not mix with non-halogenated waste.[4]
o Contaminated PPE:

o Dispose of used gloves, disposable lab coats, and other contaminated PPE in a sealed
plastic bag or container designated for solid hazardous waste.[4]

e Solutions:

o Aqueous or solvent solutions containing 4-Chloro-3-nitrobenzoic acid should be
collected in a labeled, sealed, and compatible solvent waste container.[4]

Disposal Procedure:
» All waste must be handled by a licensed hazardous waste disposal contractor.

o Ensure all waste containers are clearly labeled with the full chemical name and associated
hazards.[4]

o Follow all federal, state, and local regulations for the disposal of hazardous waste.[4] In the
United States, this is governed by the Environmental Protection Agency (EPA) under the
Resource Conservation and Recovery Act (RCRA).[4]

Chemical Spill Workflow

The following diagram outlines the procedural steps for responding to a spill of 4-Chloro-3-
nitrobenzoic acid.
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Workflow for 4-Chloro-3-nitrobenzoic Acid Spill

Evacuate and Secure Area
Alert others and restrict access.

:

Don Appropriate PPE
Include respiratory, eye, and skin protection.

Contain the Spill
Use appropriate absorbent materials (e.g., vermiculite, sand).

Collect Absorbed Material
Carefully sweep into a labeled hazardous waste container.

Decontaminate the Area
Clean with a suitable solvent (e.g., soap and water).

Dispose of all Materials
Treat all cleanup materials as halogenated hazardous waste.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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